Cas no 2411241-40-0 (5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol)

• Product Name: 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol
• CAS No: 2411241-40-0
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 5358012
• Update Time: 2025-11-01

5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol
• Z3991661265

• Inchi： 1S/C19H21NO2/c21-18-8-15-6-7-19(10-16(15)9-18)22-13-17-12-20(17)11-14-4-2-1-3-5-14/h1-7,10,17-18,21H,8-9,11-13H2
• InChI Key： XZVRCLUIEYKLMC-UHFFFAOYSA-N
• SMILES： O(C1C=CC2CC(CC=2C=1)O)CC1CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 2.9
• Topological Polar Surface Area: 32.5

Additional information on 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol

Introduction to 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol (CAS No. 2411241-40-0)

5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol (CAS No. 2411241-40-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of aziridine derivatives, which are known for their versatile reactivity and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a benzylaziridine moiety linked to a methoxy group, attached to a dihydroindenone backbone. Such a configuration suggests potential utility in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

The benzylaziridin-2-yl moiety is a critical feature of this compound, as aziridine rings are well-documented for their ability to undergo ring-opening reactions with nucleophiles. This property makes them valuable intermediates in the synthesis of peptidomimetics and other bioactive molecules. In recent years, there has been a surge in research focusing on aziridine-based compounds due to their ability to form stable covalent bonds with biological targets, thereby enhancing drug potency and selectivity. The presence of the methoxy group further enhances the compound's potential by providing a site for further functionalization or by influencing its solubility and metabolic stability.

2,3-dihydro-1H-inden-2-ol serves as an aromatic scaffold that contributes to the overall electronic properties and spatial orientation of the molecule. This scaffold is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol may exhibit similar pharmacological properties. The dihydroindenone core is particularly interesting because it can be oxidized to form indenone derivatives, which have been explored for their anti-inflammatory and anticancer activities. The combination of these structural elements suggests that this compound could be a promising candidate for further investigation in therapeutic applications.

In the realm of drug discovery, the development of novel molecular entities is crucial for addressing unmet medical needs. The unique structural features of 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol position it as a potential lead compound for several therapeutic areas. For instance, its ability to undergo selective binding interactions with biological targets makes it an attractive candidate for designing small-molecule inhibitors or modulators. Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their binding affinity and selectivity, streamlining the drug discovery process.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The benzylaziridin-2-yl group can be selectively modified through various chemical transformations, allowing chemists to fine-tune the pharmacophoric features of the molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity. Additionally, the methoxy group provides an opportunity for further derivatization, enabling the creation of analogues with enhanced properties such as improved solubility or bioavailability.

Recent studies have highlighted the importance of aziridine derivatives in medicinal chemistry due to their unique reactivity and biological profile. For example, researchers have demonstrated that aziridine-based compounds can effectively target enzymes involved in cancer progression or inflammatory responses. The structural motif present in 5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-2-ol aligns well with these findings, suggesting that it may exhibit similar therapeutic potential. Furthermore, its dihydroindenone core resembles several known pharmacophores that have shown promise in preclinical and clinical studies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric synthesis techniques, may be employed to achieve the desired stereochemistry and functional groups. The growing interest in green chemistry principles also underscores the importance of developing sustainable synthetic routes for such molecules. By leveraging modern catalytic systems and solvent-free conditions, chemists can minimize waste and improve the environmental footprint of their synthetic processes.

In conclusion,5-[(1-Benzylaziridin-2-yl)methoxy]-2,3-dihydro-1H-inden-(CAS No: 2411241400) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold architecture positions it as a valuable tool for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As our understanding of biological pathways continues to expand,benzylaziridin-(methylene)oxides, such as this one,are poised to play an increasingly important role in shaping future therapeutic strategies.